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Compound of Interest

Compound Name: 2-Fluoro-5-(methylsulfonyl)toluene

Cat. No.: B1342898

Technical Data Summary: 2-Fluoro-5-
(methylsulfonyl)toluene

This document provides the core chemical properties of 2-Fluoro-5-(methylsulfonyl)toluene,
a compound frequently used as an intermediate in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals.[1] Its structure, featuring both fluorine and
sulfonyl groups, is valuable for enhancing biological activity and stability in active
pharmaceutical ingredients (APIs).[1]

Core Molecular Data

The fundamental molecular properties of 2-Fluoro-5-(methylsulfonyl)toluene have been
determined and are presented below. This data is essential for stoichiometric calculations,
analytical characterization, and registration purposes.

Property Value Reference
Molecular Formula CsHoFO2S [1112][31[4]
Molecular Weight 188.22 g/mol [1112]131[4]
CAS Number 828270-58-2 [1][2][3]

Logical Relationship of Molecular Properties
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The molecular formula dictates the molecular weight. The diagram below illustrates the direct
logical flow from the elemental composition defined by the formula to the calculated total
molecular weight.

Molecular Formula: CsHsFO2S
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Caption: Derivation of Molecular Weight from the Molecular Formula.

Note: Experimental protocols for determining molecular weight and formula, such as mass
spectrometry or elemental analysis, are standardized laboratory procedures and are not
detailed here. The provided data is based on established chemical knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342898#2-fluoro-5-methylsulfonyl-toluene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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